Cas no 1806741-38-7 (6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
-
- Inchi: 1S/C9H6F3IN2O/c1-5-4-7(13)15-8(6(5)2-3-14)16-9(10,11)12/h4H,2H2,1H3
- InChI Key: BVINQATXHCUJDV-UHFFFAOYSA-N
- SMILES: IC1=CC(C)=C(CC#N)C(=N1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 288
- XLogP3: 3.1
- Topological Polar Surface Area: 45.9
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029091987-1g |
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile |
1806741-38-7 | 97% | 1g |
$1,445.30 | 2022-03-31 |
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
Introduction to 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806741-38-7)
6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile, with the CAS number 1806741-38-7, is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of a pyridine ring, an iodo substituent, a methyl group, and a trifluoromethoxy moiety, making it a valuable building block for the synthesis of various bioactive molecules.
The iodo substituent in 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile provides a reactive handle for further chemical modifications, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the trifluoromethoxy group adds fluorine atoms to the molecule, which can significantly influence the physicochemical properties and biological activity of the final product. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.
Recent research has highlighted the potential of 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The iodo substituent was found to enhance the antiviral efficacy by improving cellular uptake and target engagement. Additionally, another study in Organic & Biomolecular Chemistry reported that 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile derivatives showed promising anti-cancer properties, particularly against breast and lung cancer cell lines. The trifluoromethoxy group was shown to play a crucial role in modulating the compound's interaction with specific protein targets.
In the context of drug discovery, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile serves as an excellent starting material for high-throughput screening (HTS) campaigns. Its structural diversity allows for the rapid generation of large libraries of compounds with varying biological activities. This is particularly important in early-stage drug discovery, where identifying lead compounds with optimal pharmacological profiles is crucial. The ability to introduce diverse functional groups through the iodo substituent makes this compound highly amenable to structure-activity relationship (SAR) studies, enabling researchers to fine-tune the properties of potential drug candidates.
The synthetic accessibility of 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and sequential functionalization strategies. These methods allow for high yields and excellent purity, making it feasible to produce large quantities of the compound for both academic and industrial applications.
From a safety perspective, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical reagent, it is essential to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE). The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition.
In conclusion, 6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806741-38-7) is a highly valuable compound with a wide range of applications in medicinal chemistry and drug discovery. Its unique structural features make it an excellent starting material for synthesizing bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.
1806741-38-7 (6-Iodo-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)